Cyclomulberrin

• CAS No.: 19275-51-5
• Product Name: Cyclomulberrin
• Molecular Formula: C25H24O6
• Molecular Weight: 420.5 g/mol
• IUPAC Name: 3,8,10-trihydroxy-11-(3-methylbut-2-enyl)-6-(2-methylprop-1-enyl)-6H-chromeno[4,3-b]chromen-7-one
• Standard InChI: InChI=1S/C25H24O6/c1-12(2)5-7-15-17(27)11-18(28)21-23(29)22-20(9-13(3)4)30-19-10-14(26)6-8-16(19)25(22)31-24(15)21/h5-6,8-11,20,26-28H,7H2,1-4H3
• Standard InChIKey: SYFDWXWLRGHYAJ-UHFFFAOYSA-N
• SMILES: CC(=CCC1=C(C=C(C2=C1OC3=C(C2=O)C(OC4=C3C=CC(=C4)O)C=C(C)C)O)O)C
• Canonical SMILES: CC(=CCC1=C2C(=C(C=C1O)O)C(=O)C3=C(O2)C4=C(C=C(C=C4)O)OC3C=C(C)C)C
• Melting Point: 245-246°C
• Physical Description: Solid
• Description: Cyclomulberrin is a extended flavonoid that is 6H,7H-chromeno[4,3-b]chromen-7-one which is substituted by a 2-methylprop-1-en-1-yl group at position 6, a 3-methylbut-2-en-1-yl group at position 11, and hydroxy groups at positions 3, 8, and 10. It is found in the bark of Morus species and has been reported to protect human neuronal cells derived from the human neuroblastoma SH-SY5Y cell line. It has a role as a protective agent and a plant metabolite. It is an organic heterotetracyclic compound, a polyphenol, a chromenochromene, an extended flavonoid and a cyclic ketone.; Cyclomulberrin belongs to the class of organic compounds known as pyranoflavonoids. Pyranoflavonoids are compounds containing a pyran ring fused to a 2-phenyl-1, 4-benzopyran skeleton. Thus, cyclomulberrin is considered to be a flavonoid lipid molecule. Cyclomulberrin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, cyclomulberrin is primarily located in the membrane (predicted from logP). Cyclomulberrin can be converted into cyclomorusin a. Outside of the human body, cyclomulberrin can be found in fruits. This makes cyclomulberrin a potential biomarker for the consumption of this food product.
• PubChem Compound: 11742872
• Last Modified: Nov 11 2021